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Compound of Interest

Compound Name: (4-Methylpyrimidin-2-yl)methanol

Cat. No.: B585209

Essential Safety and Handling Guide for (4-
Methylpyrimidin-2-yl)methanol

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (4-Methylpyrimidin-2-
yl)methanol (CAS No. 142650-13-3). The following procedures are based on the available
hazard information and best practices for handling similar pyrimidine derivatives in a laboratory
setting.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for this specific compound was not
available. The information provided herein is based on the GHS hazard statements and data
for structurally related compounds. It is imperative to supplement this guide with a thorough risk
assessment and to adhere to your institution's specific safety protocols. Always consult with a
qualified safety professional before handling this chemical.

Hazard Identification and Personal Protective
Equipment

(4-Methylpyrimidin-2-yl)methanol is classified with the signal word "Warning" and is
associated with the following hazard statements:

e H302: Harmful if swallowed.
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e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Based on these hazards, the following personal protective equipment (PPE) is mandatory to

minimize exposure and ensure safety.

Body Part

Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Weatr tightly fitting safety
goggles with side-shields. A
face shield should be worn
over safety glasses during
procedures with a high risk of

splashing.[1][2]

Skin

Chemical-Resistant Gloves &

Laboratory Coat

Handle with chemical-
impermeable gloves (e.g.,
nitrile rubber) that have been
inspected before use.[1][2] A
fire/flame resistant and
impervious lab coat should be
worn fully buttoned with long
sleeves to protect skin and

personal clothing.[1]

Respiratory

Respirator

Use a NIOSH/MSHA-approved
respirator if working outside a
fume hood, if dust or aerosols
are generated, or if ventilation

is inadequate.[1]

General Lab Attire

Long Pants & Closed-Toe

Shoes

Standard laboratory practice to
protect against accidental

spills.[3]
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Operational and Disposal Plans

A systematic approach is essential for the safe handling and disposal of (4-Methylpyrimidin-2-

yl)methanol to protect both the user and the environment.

Handling Procedures:

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood. Ensure
that eyewash stations and safety showers are readily accessible.

Dispensing: Avoid generating dust or aerosols. Use non-sparking tools and take
precautionary measures against static discharge.[1][4]

During Use: Avoid contact with skin, eyes, and clothing.[1][5] Do not eat, drink, or smoke in
the handling area.[5][6]

After Use: Wash hands and any exposed skin thoroughly after handling.[4]

Spill Response:

Evacuate and Isolate: Immediately evacuate unnecessary personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Containment & Collection: For solid spills, carefully dampen the material to prevent dust from
becoming airborne. Collect the spilled material using absorbent paper or other suitable
means and place it in a sealed, labeled container for disposal.

Decontamination: Wash all contaminated surfaces with a suitable solvent or detergent and
dispose of the cleaning materials as hazardous waste.

Disposal Plan: Proper disposal of (4-Methylpyrimidin-2-yl)methanol and its containers is

crucial to prevent environmental contamination.
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Waste Type

Disposal Method

Regulatory Compliance

Chemical Waste

Dispose of at an approved
waste disposal plant.[4]
Controlled incineration with
flue gas scrubbing is a
recommended method for

similar compounds.[1]

Follow all local, state, and
federal regulations for

hazardous waste disposal.

Contaminated Materials

Includes used PPE, spill
cleanup materials, and empty

containers.

Dispose of in the same manner

as the chemical waste.[3]

Empty Containers

Do not reuse empty
containers.[3] They can be
triple-rinsed (or equivalent) and
offered for recycling or
reconditioning if permissible by

regulations.[1]

If not recycled, puncture the
container to prevent reuse and
dispose of it as hazardous

waste.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of (4-Methylpyrimidin-2-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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